Cas no 199384-86-6 (3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-)

3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis- structure
199384-86-6 structure
Product Name:3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-
CAS No:199384-86-6
MF:C12H10N8
MW:266.261399745941
CID:1393195
PubChem ID:15822999
Update Time:2025-04-20

3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-
    • 6-[6-(5-aminopyridin-2-yl)-1,2,4,5-tetrazin-3-yl]pyridin-3-amine
    • SCHEMBL11913642
    • 6,6'-(1,2,4,5-Tetrazine-3,6-diyl)bis(pyridin-3-amine)
    • DTXSID20578635
    • 6,6'-(1,2,4,5-Tetrazine-3,6-diyl)di(pyridin-3-amine)
    • 199384-86-6
    • Inchi: 1S/C12H10N8/c13-7-1-3-9(15-5-7)11-17-19-12(20-18-11)10-4-2-8(14)6-16-10/h1-6H,13-14H2
    • InChI Key: KHDCTHSMRPOYLZ-UHFFFAOYSA-N
    • SMILES: N1C=C(C=CC=1C1=NN=C(C2C=CC(=CN=2)N)N=N1)N

Computed Properties

  • Exact Mass: 266.1031
  • Monoisotopic Mass: 266.10284235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 129.38
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